Cas no 931430-34-1 (ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate)

• Product Name: ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate
• CAS No: 931430-34-1
• MF: C₁₄H₁₅BrO₂
• MW: 295.171703577042
• CID: 6093328
• PubChem ID: 59790338
• Update Time: 2025-06-14

ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate
• [3-(3-Bromo-phenyl)-cyclobutylidene]-acetic acid ethyl ester
• ethyl 2-[3-(3-bromophenyl)cyclobutylidene]acetate
• UOCIPARYNJCCND-UHFFFAOYSA-N
• SCHEMBL2795592
• 931430-34-1
• EN300-1460509
• [3-(3-bromophenyl)cyclobutylidene]acetic acid ethyl ester

• Inchi： 1S/C14H15BrO2/c1-2-17-14(16)8-10-6-12(7-10)11-4-3-5-13(15)9-11/h3-5,8-9,12H,2,6-7H2,1H3/b10-8-
• InChI Key： UOCIPARYNJCCND-NTMALXAHSA-N
• SMILES： BrC1=CC=CC(=C1)C1C/C(=C\C(=O)OCC)/C1

Computed Properties

• Exact Mass: 294.02554g/mol
• Monoisotopic Mass: 294.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate

Comprehensive Overview of Ethyl 2-3-(3-Bromophenyl)cyclobutylideneacetate (CAS No. 931430-34-1)

Ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate (CAS No. 931430-34-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique cyclobutylidene core and bromophenyl substituent, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure combines a cyclobutane ring with an ethyl acetate moiety, making it a valuable building block for researchers exploring novel drug candidates and advanced materials.

The growing interest in ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate is partly driven by its potential applications in pharmaceutical research. Recent studies highlight its role in the development of small-molecule inhibitors targeting specific enzymes or receptors. For instance, compounds with cyclobutylidene scaffolds are increasingly investigated for their bioactivity, particularly in oncology and neurology. Researchers are also exploring its utility in catalysis and polymer chemistry, where its structural features contribute to enhanced stability and reactivity.

From a synthetic perspective, CAS No. 931430-34-1 is often synthesized via cross-coupling reactions or cycloaddition methodologies. The presence of the bromine atom on the phenyl ring allows for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in green chemistry, as scientists seek efficient, sustainable methods to modify such intermediates. Questions like "How to optimize the yield of ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate?" or "What are the latest applications of cyclobutylidene derivatives?" are frequently searched, reflecting the compound's relevance in cutting-edge research.

In material science, ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate is explored for its potential in designing photoactive materials and liquid crystals. Its rigid cyclobutane ring and aromatic system contribute to desirable thermal and optical properties. As the demand for advanced functional materials grows, this compound's role in developing organic electronics and sensors is becoming increasingly prominent. Searches related to "cyclobutylideneacetate in OLEDs" or "bromophenyl derivatives for optoelectronics" underscore its interdisciplinary appeal.

Quality and purity are critical for CAS No. 931430-34-1, especially in pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Suppliers and researchers often inquire about "reliable sources of ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate" or "spectroscopic data for 931430-34-1," emphasizing the need for accurate documentation and transparency in the supply chain.

In summary, ethyl 2-3-(3-bromophenyl)cyclobutylideneacetate (CAS No. 931430-34-1) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to advanced materials—highlight its importance in contemporary science. As research progresses, this compound is poised to play a pivotal role in addressing challenges across multiple industries, making it a subject of enduring interest for scientists and engineers alike.